Cas no 185407-41-4 ((7-Methoxy-1-benzofuran-2-yl)(phenyl)methanone)

• Product Name: (7-Methoxy-1-benzofuran-2-yl)(phenyl)methanone
• CAS No: 185407-41-4
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• MDL: MFCD02082448
• CID: 2785041
• PubChem ID: 1489107
• Update Time: 2025-11-07

(7-Methoxy-1-benzofuran-2-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (7-methoxy-1-benzofuran-2-yl)(phenyl)methanone
• Methanone, (7-methoxy-2-benzofuranyl)phenyl-
• (7-methoxy-1-benzofuran-2-yl)-phenylmethanone
• 2-benzoyl-7-methoxy-1-benzofuran
• Bionet2_000590
• Oprea1_237944
• MLS000721356
• HMS1365K18
• HMS2685L05
• SMR000335422
• (7-Methoxy-1-benzofuran-2-yl)(phenyl)methanone

• MDL： MFCD02082448
• Inchi： 1S/C16H12O3/c1-18-13-9-5-8-12-10-14(19-16(12)13)15(17)11-6-3-2-4-7-11/h2-10H,1H3
• InChI Key： OGCYVVHVSQTTIK-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC=2)=O)=CC2C=CC=C(C1=2)OC

Computed Properties

• Exact Mass: 252.078644241g/mol
• Monoisotopic Mass: 252.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 39.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (7-Methoxy-1-benzofuran-2-yl)(phenyl)methanone

Exploring the Versatile Applications of (7-Methoxy-1-benzofuran-2-yl)(phenyl)methanone (CAS No. 185407-41-4)

(7-Methoxy-1-benzofuran-2-yl)(phenyl)methanone, with the CAS number 185407-41-4, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and material science. This compound, characterized by its unique benzofuran and methanone structural motifs, offers a wide range of applications due to its versatile chemical properties. Researchers and industry professionals are increasingly interested in this molecule for its potential in drug development, agrochemicals, and advanced materials.

The molecular structure of (7-Methoxy-1-benzofuran-2-yl)(phenyl)methanone features a benzofuran core substituted with a methoxy group at the 7-position and a phenylmethanone moiety at the 2-position. This arrangement imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry. The presence of the methoxy group enhances the compound's solubility in organic solvents, while the phenylmethanone group contributes to its reactivity in various chemical transformations.

In the pharmaceutical industry, (7-Methoxy-1-benzofuran-2-yl)(phenyl)methanone is being explored as a key building block for the synthesis of bioactive molecules. Its benzofuran scaffold is known to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have highlighted its potential in designing novel small-molecule inhibitors for targeted therapies, particularly in oncology and neurodegenerative diseases. The compound's ability to interact with various biological targets makes it a promising candidate for drug discovery programs.

Beyond pharmaceuticals, (7-Methoxy-1-benzofuran-2-yl)(phenyl)methanone has found applications in the development of advanced materials. Its unique electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are investigating its potential as a photoactive material due to its ability to absorb and emit light in specific wavelengths. This has opened new avenues for its use in optoelectronic devices and energy storage solutions, aligning with the growing demand for sustainable technologies.

The synthesis of (7-Methoxy-1-benzofuran-2-yl)(phenyl)methanone typically involves the condensation of appropriate precursors under controlled conditions. Various synthetic routes have been reported, including Friedel-Crafts acylation and palladium-catalyzed coupling reactions. These methods offer high yields and selectivity, making the compound accessible for both research and industrial applications. Recent advancements in green chemistry have also led to the development of more sustainable synthetic protocols, reducing the environmental impact of its production.

Market trends indicate a rising demand for (7-Methoxy-1-benzofuran-2-yl)(phenyl)methanone, driven by its expanding applications in pharmaceuticals and materials science. The compound's versatility and unique properties have positioned it as a valuable asset in the chemical industry. With ongoing research uncovering new potential uses, the future looks promising for this remarkable molecule. As industries continue to innovate, (7-Methoxy-1-benzofuran-2-yl)(phenyl)methanone is expected to play a pivotal role in shaping the next generation of chemical solutions.